GPBAR-A

• CAS No.: 877052-79-4
• Product Name: GPBAR-A
• Molecular Formula: C23H15F7N2O2
• Molecular Weight: 484.4 g/mol
• IUPAC Name: 4-[[3,5-bis(trifluoromethyl)phenyl]methyl]-6-(2-fluorophenyl)-5H-pyrido[3,2-f][1,4]oxazepin-3-one
• Standard InChI: InChI=1S/C23H15F7N2O2/c24-19-4-2-1-3-17(19)16-5-6-31-21-18(16)11-32(20(33)12-34-21)10-13-7-14(22(25,26)27)9-15(8-13)23(28,29)30/h1-9H,10-12H2
• Standard InChIKey: ZIXNJVGTAXRKAP-UHFFFAOYSA-N
• SMILES: C1C2=C(C=CN=C2OCC(=O)N1CC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C4=CC=CC=C4F
• Canonical SMILES: C1C2=C(C=CN=C2OCC(=O)N1CC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C4=CC=CC=C4F
• Appearance: Solid powder
• Description: GPBAR-A is a bile acid receptor TGR5 (GPBA) agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GPBAR-A; GPBAR A; GPBARA
• Reference: 1: Parker HE, Wallis K, le Roux CW, Wong KY, Reimann F, Gribble FM. Molecular mechanisms underlying bile acid-stimulated glucagon-like peptide-1 secretion. Br J Pharmacol. 2012 Jan;165(2):414-23. doi: 10.1111/j.1476-5381.2011.01561.x. PubMed PMID: 21718300; PubMed Central PMCID: PMC3268195.
• PubChem Compound: 11656002
• Last Modified: Nov 11 2021